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Compound of Interest

Compound Name: Ethyl (E)-2-hexenoate

Cat. No.: B153350 Get Quote

Essential Safety and Handling Guide for Ethyl
(E)-2-hexenoate
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Ethyl (E)-2-hexenoate, tailored for research, scientific, and drug development professionals.

The following procedures are designed to ensure a safe laboratory environment and

compliance with standard safety regulations.

Hazard Identification and Safety Data
Ethyl (E)-2-hexenoate is classified as a flammable liquid and vapor.[1][2] It is essential to

handle this chemical with appropriate safety measures to prevent ignition and exposure.

Property Value Source

GHS Signal Word Warning [1][2]

Hazard Statements
H226: Flammable liquid and

vapour
[1]

Boiling Point 173 - 175 °C [2]

Flash Point 54 °C (129.2 °F) [2]

Storage Temperature
Store in a cool, well-ventilated

place.
[1][2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl (E)-2-
hexenoate to minimize exposure and ensure personal safety.

PPE Category Specific Requirements Source

Hand Protection Protective gloves. [1]

Eye Protection Safety glasses or goggles. [1]

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

Flame-retardant antistatic

protective clothing is

recommended.

[1]

Respiratory Protection

In case of insufficient

ventilation or when

vapors/aerosols are

generated, wear suitable

respiratory equipment.

[1]

Operational and Handling Protocol
Adherence to the following step-by-step operational protocol is critical for the safe handling of

Ethyl (E)-2-hexenoate.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated.[1]

Work in a designated chemical fume hood if there is a risk of inhalation.

Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1][2] No smoking is permitted in the handling area.[1][2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]
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Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[1][2]

2. Handling the Chemical:

Wear the appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area in tightly sealed containers.[1]

Keep away from heat and sources of ignition.

Emergency Procedures
Immediate and appropriate response to emergencies is crucial to mitigate harm.
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Emergency Situation
First-Aid and Response
Measures

Source

After Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing.

[1]

After Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower.

[1][2]

After Eye Contact
Rinse eyes with water as a

precaution.
[1]

After Ingestion
Call a poison center or doctor if

you feel unwell.
[1]

Spill Response

Ventilate the spillage area.[1]

Absorb the spill with inert

materials and dispose of the

waste in accordance with local

safety standards.[1] Notify

authorities if the product enters

sewers or public waters.[1]

Fire Fighting

Use carbon dioxide (CO2),

sand, dry powder, or foam to

extinguish.[1][2] Firefighters

should wear self-contained

breathing apparatus and

complete protective clothing.[1]

Disposal Plan
Proper disposal of Ethyl (E)-2-hexenoate and its containers is essential to prevent

environmental contamination and ensure safety.

Chemical Disposal: Dispose of the contents and container in accordance with licensed

collector’s sorting instructions and approved waste disposal plants.[1][2] Do not mix with
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other waste.

Container Disposal: Handle uncleaned containers as you would the product itself.

Flammable vapors may accumulate in the container.[1]

Workflow for Handling and Disposal of Ethyl (E)-2-
hexenoate
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Caption: Workflow for the safe handling, storage, and disposal of Ethyl (E)-2-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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